N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide

• IUPAC Name: N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide
• InChI: InChI=1S/C14H19F3N4O3/c15-14(16,17)9-20-3-2-18-11(20)7-19-12(22)21-4-6-24-13(8-21)1-5-23-10-13/h2-3H,1,4-10H2,(H,19,22)
• InChI Key: PMERUVLVDXELLH-UHFFFAOYSA-N
• Canonical SMILES: C1COCC12CN(CCO2)C(=O)NCC3=NC=CN3CC(F)(F)F
• Molecular Formula: C14H19F3N4O3
• Molecular Weight: 348.32 g/mol

Description

N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[45]decane-9-carboxamide is a synthetic compound characterized by its unique spirocyclic structure and the presence of trifluoroethyl and imidazole groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide typically involves multiple steps:

Formation of the Imidazole Intermediate: The initial step involves the synthesis of the imidazole intermediate by reacting 2,2,2-trifluoroethylamine with glyoxal in the presence of ammonium acetate.

Spirocyclic Core Formation: The imidazole intermediate is then reacted with a suitable diol to form the spirocyclic core. This step often requires the use of a strong acid catalyst to facilitate the cyclization reaction.

Carboxamide Formation:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where functional groups such as halides or alkoxides can be introduced.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride, sodium borohydride; usually performed in anhydrous solvents like ether or tetrahydrofuran.

Substitution: Halides, alkoxides; reactions often conducted in polar aprotic solvents such as dimethyl sulfoxide or acetonitrile.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides or hydroxylated derivatives, while reduction can produce amines or alcohols.

Scientific Research Applications

Chemistry

In chemistry, N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of new chemical reactivity and the development of novel synthetic methodologies.

Biology

In biological research, this compound is investigated for its potential as a bioactive molecule. Its imidazole moiety is known to interact with various biological targets, making it a candidate for drug discovery and development.

Medicine

In medicine, the compound is studied for its potential therapeutic applications. Its ability to interact with specific enzymes and receptors makes it a promising lead compound for the development of new pharmaceuticals.

Industry

In the industrial sector, N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide is used in the production of advanced materials. Its unique properties can be exploited in the design of new polymers, coatings, and other functional materials.

Mechanism of Action

The mechanism of action of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide involves its interaction with specific molecular targets. The imidazole ring can coordinate with metal ions or form hydrogen bonds with biological macromolecules, influencing their activity. The trifluoroethyl group enhances the compound’s lipophilicity, facilitating its passage through biological membranes and increasing its bioavailability.

Comparison with Similar Compounds

Similar Compounds

• N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide
• N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxylate
• N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxylic acid

Uniqueness

The uniqueness of N-[[1-(2,2,2-trifluoroethyl)imidazol-2-yl]methyl]-2,6-dioxa-9-azaspiro[4.5]decane-9-carboxamide lies in its spirocyclic structure and the presence of both trifluoroethyl and imidazole groups. This combination imparts distinct chemical and biological properties, making it a valuable compound for various applications.